5-(methoxymethyl)-N-(8-methoxy-2-methyl-4-quinolinyl)-2-furamide

• IUPAC Name: 5-(methoxymethyl)-N-(8-methoxy-2-methylquinolin-4-yl)furan-2-carboxamide
• InChI: InChI=1S/C18H18N2O4/c1-11-9-14(13-5-4-6-15(23-3)17(13)19-11)20-18(21)16-8-7-12(24-16)10-22-2/h4-9H,10H2,1-3H3,(H,19,20,21)
• InChI Key: UFNKLTJYWWVWQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C=CC=C(C2=N1)OC)NC(=O)C3=CC=C(O3)COC
• Molecular Formula: C18H18N2O4
• Molecular Weight: 326.3 g/mol

Description

5-(Methoxymethyl)-N-(8-methoxy-2-methyl-4-quinolinyl)-2-furamide is a chemical compound that appears to be closely related to the class of furo[3,2-c]quinolin-4(5H)-ones. These compounds are of interest due to their unique chemical structure and potential biological activities.

Synthesis Analysis

• The synthesis of related furo[3,2-c]quinolin-4(5H)-ones involves palladium-catalysed cyclisation processes. For instance, the synthesis of 5-methylfuro[3,2-c]quinolin-4(5H)-one was optimized using palladium oxide, potassium acetate in N,N-dimethylacetamide (DMA), and tetrabutylammonium chloride (Lindahl et al., 2006).
• Another method involves a one-step [2+3] photoaddition between methoxy-substituted 4-hydroxyquinolin-2-one and an alkene (Suginome et al., 1991).

Molecular Structure Analysis

• Molecular structure analysis of similar compounds, like 4-hydroxymethyl- and 4-methoxymethylfuro[2,3-h]quinolin-2(1H)-ones, revealed their potential as photochemotherapeutic agents due to their interaction with DNA and photobinding specificity (Chilin et al., 2003).

Chemical Reactions and Properties

• Quinolin-2-ones and methoxy-quinolines, such as those synthesized from 6-bromo-2-methoxyquinoline, have been studied for their inhibitory activities, showing that the features of the heterocycle significantly influence their biological activities (Baston et al., 2000).

Physical Properties Analysis

• The physical properties of these compounds, particularly those related to their crystal structures and polymorphism, have been explored. For example, different polymorphic modifications of a 1H-pyrrolo[3,2,1-ij]quinoline-5-carboxamide with diuretic properties were identified, revealing insights into their molecular organization (Shishkina et al., 2018).

Chemical Properties Analysis

• The chemical properties of related quinoline derivatives have been synthesized and characterized, including their reactivity and potential as pharmacological agents. For instance, the synthesis and reactivity of laquinimod, a quinoline-3-carboxamide, involved an aminolysis reaction and provided insights into the molecule's reactivity and conformational features (Jansson et al., 2006).